Cas no 2679930-56-2 (3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid)

• Product Name: 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid
• CAS No: 2679930-56-2
• MF: C₁₂H₂₀N₂O₅S
• MW: 304.362602233887
• CID: 5630229
• PubChem ID: 165923113
• Update Time: 2025-10-31

3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291137
• 3-[(2S)-4-(methylsulfanyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanamido]propanoic acid
• 2679930-56-2
• 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid

• Inchi： 1S/C12H20N2O5S/c1-3-7-19-12(18)14-9(5-8-20-2)11(17)13-6-4-10(15)16/h3,9H,1,4-8H2,2H3,(H,13,17)(H,14,18)(H,15,16)/t9-/m0/s1
• InChI Key： QWECULHSKUWGSU-VIFPVBQESA-N
• SMILES： S(C)CC[C@@H](C(NCCC(=O)O)=O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 304.10929292g/mol
• Monoisotopic Mass: 304.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 130Ų

Additional information on 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid

Research Brief on 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid (CAS: 2679930-56-2)

The compound 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid (CAS: 2679930-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a methylsulfanyl group and a prop-2-en-1-yloxy carbonylamino moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and pharmacological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as a potential inhibitor of specific enzymatic pathways. Recent findings suggest that the molecule exhibits selective binding affinity towards certain proteases, which are critical in disease progression, such as cancer and inflammatory disorders. The presence of the methylsulfanyl group is believed to enhance its interaction with the active sites of these enzymes, thereby modulating their activity. This property has spurred further investigations into its mechanism of action and therapeutic efficacy.

In addition to its enzymatic inhibition capabilities, 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid has also been explored for its potential in drug delivery systems. Its structural complexity allows for modifications that can improve bioavailability and target specificity. Recent studies have demonstrated its utility as a prodrug, where its active form is released upon metabolic transformation. This approach has been particularly relevant in the development of treatments for chronic diseases, where sustained drug release is desirable.

The synthesis of this compound has also been a focal point of recent research. Advanced synthetic methodologies, including asymmetric synthesis and green chemistry approaches, have been employed to produce high yields of the compound with minimal environmental impact. These advancements not only facilitate large-scale production but also ensure the reproducibility and purity of the compound, which are critical for preclinical and clinical studies.

Despite the promising findings, challenges remain in the development of 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid as a therapeutic agent. Issues such as stability under physiological conditions, potential toxicity, and pharmacokinetic properties need to be addressed. Ongoing research is focused on optimizing the compound's structure to overcome these limitations while retaining its beneficial properties.

In conclusion, 3-(2S)-4-(methylsulfanyl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanamidopropanoic acid represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural attributes and diverse biological activities make it a valuable subject for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its application in treating various diseases.